Cas no 1361659-19-9 (2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361659-19-9
• MF: C₁₉H₁₀Cl₄N₂
• MW: 408.108100414276
• CID: 4912968
• Update Time: 2025-05-19

2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C19H10Cl4N2/c20-15-3-1-11(7-17(15)22)14-10-25-19(9-12(14)5-6-24)13-2-4-16(21)18(23)8-13/h1-4,7-10H,5H2
• InChI Key： PNUONFPLVZZVAA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CN=C(C2C=CC(=C(C=2)Cl)Cl)C=C1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 493
• XLogP3: 6.3
• Topological Polar Surface Area: 36.7

Additional information on 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile

Introduction to 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361659-19-9)

2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile, with the chemical formula C₁₇H₈Cl₄N₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains. The presence of multiple chlorine atoms and the acetonitrile group in its molecular structure contributes to its reactivity and utility in synthetic chemistry.

The compound's name, 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile, precisely describes its molecular architecture. The Bis(3,4-dichlorophenyl) moiety indicates the presence of two phenyl rings substituted with chlorine atoms at the 3 and 4 positions, while the pyridine-4-acetonitrile part signifies a pyridine ring with an acetonitrile group attached at the 4-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further chemical exploration.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their pharmaceutical applications. Pyridine derivatives, in particular, have been extensively studied due to their role as bioactive molecules. The compound 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile represents a promising scaffold for designing new drugs targeting various diseases. Its structural features suggest potential interactions with biological receptors, which could be exploited for therapeutic purposes.

One of the most intriguing aspects of this compound is its potential use in medicinal chemistry. Researchers have been exploring its derivatives as candidates for treating conditions such as cancer, inflammation, and infectious diseases. The chlorine substituents on the phenyl rings can be modified to enhance binding affinity to biological targets, while the acetonitrile group can serve as a handle for further functionalization. This flexibility makes 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile a versatile building block for drug discovery.

The synthesis of 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile involves multi-step organic reactions that require careful optimization. The process typically begins with the chlorination of biphenyl derivatives followed by condensation reactions with pyridine intermediates. The introduction of the acetonitrile group at the 4-position is achieved through nucleophilic substitution or other suitable methods. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve yield and purity.

The physicochemical properties of this compound are another area of interest. Its high melting point and solubility characteristics make it suitable for various formulation strategies in pharmaceutical development. Additionally, its stability under different conditions ensures that it can be stored and handled effectively in laboratory settings. These properties are crucial for its potential commercialization and application in industrial processes.

In conclusion, 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361659-19-9) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structure and reactivity make it an attractive candidate for developing new therapeutic agents. As research in this field continues to advance, compounds like this one are expected to play a pivotal role in addressing unmet medical needs. The ongoing studies into its derivatives and synthetic pathways highlight its importance as a chemical entity worthy of further exploration.